Cas no 321570-85-8 (N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide)

• Product name: N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide
• CAS No: 321570-85-8
• CID: 4645956

N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-DIMETHOXYPHENYL)-3-NITRO-4-(1H-PYRAZOL-1-YL)BENZENECARBOXAMIDE
• Benzamide, N-(3,4-dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)-
• N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide: A Comprehensive Overview

The compound N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide (CAS No. 321570-85-8) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzenecarboxamide core, a pyrazole ring, and methoxy groups at specific positions. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, the pyrazole ring in this compound has been shown to exhibit significant anti-inflammatory and antioxidant activities. Additionally, the methoxy groups at positions 3 and 4 of the phenyl ring contribute to enhanced solubility and stability, making this compound suitable for use in drug delivery systems.

The synthesis of N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of nitro groups in the structure further enhances its electronic properties, making it a valuable tool in electrochemical studies.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been found to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The carboxamide group plays a crucial role in binding to these enzymes, thereby reducing their activity. Furthermore, the compound has shown selective toxicity towards cancer cells, suggesting its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that the pyrazole ring interacts favorably with key residues in target proteins, enhancing its bioavailability. These findings have paved the way for further exploration of its therapeutic potential.

Another area of interest is the application of this compound in materials science. The nitro group imparts strong electron-withdrawing properties, making it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Researchers are currently investigating its suitability for use in flexible electronics and optoelectronic devices.

In conclusion, N-(3,4-Dimethoxyphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide (CAS No. 321570-85-8) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation.